Cas no 3135-18-0 (Phosphonic acid,P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dioctadecyl ester)

• Product name: Phosphonic acid,P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dioctadecyl ester
• CAS No: 3135-18-0
• MF: C₅₁H₉₇O₄P
• MW: 805.287257909775
• CID: 308577
• PubChem ID: 76586

Phosphonic acid,P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dioctadecyl ester
• 2,6-ditert-butyl-4-(dioctadecoxyphosphorylmethyl)phenol
• Dioctadecyl ((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)phosphonate
• dioctadecyl (3,5-di-tert-butyl-4-hydroxybenzyl)phosphonate
• Phosphonic acid, ((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, dioctadecyl ester
• Phosphonic acid, P-((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, dioctadecyl ester
• Di(n-Octadecyl)-3,5-ditertbutyl-4-hydroxybenzyl phosphate
• Distearyl-3,5-ditertbutyl-4-hydroxybenzyl phosphate
• 3135-18-0
• EINECS 221-532-1
• Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, dioctadecyl ester
• SAJFQHPVIYPPEY-UHFFFAOYSA-N
• NS00020793
• DTXSID4062858
• SCHEMBL39022
• 3,5-di-tert. butyl-4-hydroxybenzyl-phosphonic acid di-n-octadecyl ester

• Inchi： 1S/C51H97O4P/c1-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-54-56(53,45-46-43-47(50(3,4)5)49(52)48(44-46)51(6,7)8)55-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-2/h43-44,52H,9-42,45H2,1-8H3
• InChI Key： SAJFQHPVIYPPEY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCOP(CC1C=C(C(C)(C)C)C(O)=C(C(C)(C)C)C=1)(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 804.71291
• Monoisotopic Mass: 804.71244857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 56
• Rotatable Bond Count: 40
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 21.6
• Topological Polar Surface Area: 55.8Ų
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystalline powder
• PSA: 55.76
• Solubility: Insoluble in water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes